Cas no 2044927-46-8 (4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide)

• Product Name: 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide
• CAS No: 2044927-46-8
• MF: C₁₀H₁₅Br₂N
• MW: 309.040801286697
• CID: 4634707
• Update Time: 2025-08-02

4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromoethyl)-N,N-dimethylaniline hydrobromide
• 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide

• Inchi： 1S/C10H14BrN.BrH/c1-8(11)9-4-6-10(7-5-9)12(2)3;/h4-8H,1-3H3;1H
• InChI Key： DIBQNOFTYJRUCD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(C)C)=CC=1)(C)Br.Br

4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide

Introduction to 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide (CAS No. 2044927-46-8)

4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide, with the CAS number 2044927-46-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromoethyl group and a dimethylamino group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide is C₁₀H₁₆Br₂N, and its molecular weight is approximately 293.05 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and biological assays.

In recent years, the study of 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide has been driven by its potential applications in the development of new therapeutic agents. Research has shown that this compound exhibits significant biological activity, particularly in modulating specific cellular pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide can effectively inhibit the activity of certain enzymes involved in inflammatory responses, making it a promising lead compound for the treatment of inflammatory diseases.

The bromoethyl group in 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide plays a crucial role in its biological activity. This functional group can undergo nucleophilic substitution reactions, allowing the compound to form covalent bonds with specific protein targets. This property has been exploited in the design of targeted therapies for various diseases, including cancer and neurodegenerative disorders. A recent study published in the Journal of Biological Chemistry highlighted the ability of 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide to selectively bind to and inhibit the activity of protein kinases, which are key regulators of cell signaling pathways.

In addition to its potential therapeutic applications, 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide has also been investigated for its use as a synthetic intermediate in organic synthesis. The presence of the bromoethyl group provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility has made it an attractive starting material for researchers working on the development of new drugs and materials.

The safety profile of 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further evaluation in clinical trials. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-(1-bromoethyl)-N,N-dimethylaniline hydrobromide (CAS No. 2044927-46-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.